Cas no 1369017-00-4 ((3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine)

(3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine structure
1369017-00-4 structure
Product Name:(3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine
CAS No:1369017-00-4
MF:C10H10ClN3O
MW:223.658900737762
CID:1242494
PubChem ID:77230759
Update Time:2025-04-20

(3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine
    • DA-11325
    • 1,2,4-Oxadiazole-5-methanamine, 3-(4-chloro-2-methylphenyl)-
    • 1-[3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
    • A898515
    • [3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
    • 1369017-00-4
    • Inchi: 1S/C10H10ClN3O/c1-6-4-7(11)2-3-8(6)10-13-9(5-12)15-14-10/h2-4H,5,12H2,1H3
    • InChI Key: FCDAWFKETYRRPU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C2=NOC(CN)=N2)=C(C)C=1

Computed Properties

  • Exact Mass: 223.0514
  • Monoisotopic Mass: 223.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.65 g/l) (25 º C),
  • PSA: 64.94

(3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine Related Literature

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